Regio- and stereoselective formation of conjugated dienes by titanocene(ii)-promoted alkylation of propargyl carbonates†

Chemical Communications Pub Date: 2009-04-28 DOI: 10.1039/B905782J

Abstract

Conjugated dienes were produced with complete regio- and stereoselectivity by the titanocene(II)-promoted alkylation of propargyl carbonatesvia the formation of 2,3,4-trisubstituted titanacyclobutenes.

Graphical abstract: Regio- and stereoselective formation of conjugated dienes by titanocene(ii)-promoted alkylation of propargyl carbonates
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